2-(4-Chloro-5-fluoro-3-methylpyridin-2-yl)-2-cyclopropylacetonitrile
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Description
2-(4-Chloro-5-fluoro-3-methylpyridin-2-yl)-2-cyclopropylacetonitrile is a useful research compound. Its molecular formula is C11H10ClFN2 and its molecular weight is 224.66. The purity is usually 95%.
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Scientific Research Applications
Chemical Synthesis and Functionalization
2-Fluoro-4-methylpyridine, a related compound to 2-(4-Chloro-5-fluoro-3-methylpyridin-2-yl)-2-cyclopropylacetonitrile, has been effectively utilized in chemical syntheses. One application includes the synthesis of cognition-enhancing drugs, where it is transformed into a novel alkylating agent through processes like chlorination and hydrolysis. This agent is then used for bisalkylation of anthrone under specific conditions, demonstrating its versatility in drug synthesis processes (Pesti et al., 2000).
Structural and Spectroscopic Analysis
Research on compounds structurally similar to this compound has involved detailed X-ray and spectroscopic analysis. These studies focus on understanding the molecular structure and optical properties of such compounds, contributing significantly to the field of material science and chemical engineering (Jukić et al., 2010).
Herbicidal Activity
Some derivatives of fluorinated pyridines, closely related to the chemical , have been synthesized as herbicidal agents. These compounds act as inhibitors of photosystem II electron transport, demonstrating their potential use in agricultural science for controlling weed growth (Liu et al., 2005).
Conformational Analysis
Conformational analysis is another critical area of research involving similar compounds. This involves studying the structure and stability of these molecules in different states, which is crucial for understanding their reactivity and potential applications in various fields, including pharmaceuticals (Ribet et al., 2005).
Development of Imaging Agents
Compounds with structural similarities to this compound have been explored for developing imaging agents, such as PET tracers. This reflects their potential in biomedical imaging and diagnostics (Kumata et al., 2015).
Properties
IUPAC Name |
2-(4-chloro-5-fluoro-3-methylpyridin-2-yl)-2-cyclopropylacetonitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H10ClFN2/c1-6-10(12)9(13)5-15-11(6)8(4-14)7-2-3-7/h5,7-8H,2-3H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KRNSFPJOYYLZBL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=CN=C1C(C#N)C2CC2)F)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H10ClFN2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
224.66 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.